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Compound of Interest

Compound Name: 2-Chloro-6-fluoroquinoxaline
CAS No.: 55687-33-7
Cat. No.: B1590143

Get Quote

Technical Monograph: 2-Chloro-6-
fluoroquinoxaline

CAS: 55687-33-7 | Molecular Formula: CsHaCIFNz | Molecular Weight: 182.58 g/mol [1][2][3][4]

Executive Summary

2-Chloro-6-fluoroquinoxaline is a halogenated heterocyclic scaffold widely utilized as a
pharmacophore in the development of kinase inhibitors, antibacterial agents, and antifungal
drugs.[2][3] Its reactivity is defined by the electrophilic C-2 position (susceptible to nucleophilic
aromatic substitution, SnAr) and the C-6 fluorine substituent, which modulates lipophilicity and
metabolic stability.[2]

Physically, the compound exists as a crystalline solid. While high-purity (>98%) samples
appear as a white to off-white powder, technical grade batches often exhibit a light yellow to
beige coloration due to trace regioisomeric impurities (2-chloro-7-fluoroquinoxaline) or oxidative
degradation products.[2]
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Physicochemical Profile

The following data represents the core physical specifications for 2-Chloro-6-
fluoroquinoxaline. Researchers should note that the melting point is a critical purity indicator;
depression of this value often signals the presence of the 7-fluoro regioisomer.[2]

Property Specification Contextual Note

Crystalline powder or needles.

Physical State Solid

[2]

] ] ] ) Indicates >98% purity

Appearance (High Purity) White to Off-White

(HPLC/NMR).[2]

) ) Presence of N-oxides or 7-

Appearance (Tech Grade) Light Yellow / Beige ]

fluoro isomer.[2]

] ] Sharp range indicates isomeric

Melting Point 129 -132 °C )

purity.[2]

Decomposes at high
Boiling Point ~257 °C (Predicted) temperatures; vacuum

distillation recommended.[2]

. Hydrophobic scaffold (LogP

Solubility (Water) Insoluble

~2.0).[2]

B ) DCM, Ethyl Acetate, DMSO,

Solubility (Organics) Soluble

Methanol.

Hygroscopic; store under
Storage 2-8 °C, Inert Gas

Nitrogen/Argon.[3]

Synthesis & Impurity Logic (Technical Deep Dive)
The Regioisomer Challenge

The primary challenge in isolating pure 2-chloro-6-fluoroquinoxaline lies in its synthesis.[2]
The standard route involves the condensation of 4-fluoro-1,2-diaminobenzene with a glyoxalate
derivative.[2] Because the diamine is unsymmetrical, this condensation yields a mixture of two
tautomeric quinoxalinones:
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e 6-fluoroquinoxalin-2(1H)-one (Precursor to Target)
e 7-fluoroquinoxalin-2(1H)-one (Precursor to Impurity)[2]

Subsequent chlorination with phosphoryl chloride (POCIs) converts these intermediates into the
corresponding chloro-quinoxalines.[2] Without rigorous purification, the final product is a
mixture of the 6-fluoro (Target) and 7-fluoro (Impurity) isomers.[2]

Mechanistic Workflow

The following diagram illustrates the synthetic pathway and the divergence point for impurities.

TARGET:
2-Chloro-6-fluoroquinoxaline
(White Solid)

Major Isomer

4-Fluoro-1,2-diaminobenzene
Condensation Mixture of Isomers:
6-Fluoroquinoxalin-2-one Chlorination Crude Product Purification
_____ »| + (POCI3, Reflux) (Yellow Solid) (SFC or Column Chrom.)
------ 7-Fluoroquinoxalin-2-one
+ Ethyl Glyoxalate

IMPURITY:
2-Chloro-7-fluoroquinoxaline

Click to download full resolution via product page

Figure 1: Synthetic workflow highlighting the origin of the regioisomeric impurity. Separation at
the purification stage is critical for achieving the white crystalline appearance.

Characterization & Identification

To validate the physical appearance and ensure the compound is the correct isomer, *H NMR

and °F NMR are the gold standards. The coupling constants (ngcontent-ng-c3230145110=
_nhghost-ng-c1768664871="" class="inline ng-star-inserted">

values) of the aromatic protons differ significantly between the 6-fluoro and 7-fluoro isomers
due to the position of the nitrogen atoms relative to the fluorine.[2]

Distinguishing Protocol
e H NMR (DMSO-ds):

o 6-Fluoro Isomer: Look for a specific splitting pattern where the proton at C-5 (adjacent to F
and N) exhibits a distinct doublet of doublets (dd) with a large ngcontent-ng-
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€3230145110=""_nghost-ng-c1768664871="" class="inline ng-star-inserted">
coupling (~9-10 Hz).[2]

o 7-Fluoro Isomer: The proton at C-8 will show a different chemical shift and coupling
environment due to the proximity to the C-1 nitrogen.[2]

e Melting Point Check:
o Pure 6-fluoro isomer: 129-132 °C.[2][3]

o Mixture (Eutectic): Significantly lower (often <100 °C) and broader range.[2]

Characterization Workflow
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Figure 2: Decision tree for validating the physical state and identity of the compound.

Handling & Safety Protocols
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Signal Word:WARNING Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin
irritation), H319 (Causes serious eye irritation).[3][5]

Experimental Precautions

o Moisture Sensitivity: The C-Cl bond at position 2 is susceptible to hydrolysis, converting the
solid back to the quinoxalinone (tautomer).[2] Always handle in a fume hood with low
humidity or under inert atmosphere.[2]

e Solvent Choice: For recrystallization to improve appearance (Yellow

White), use Ethanol or a DCM/Hexane mixture. Avoid water, which promotes hydrolysis.
o Storage: Store in amber vials at 2—8 °C. Exposure to light and air can darken the solid over

time, indicating degradation.[2]

References

» Pharmaffiliates. (n.d.). Certificate of Analysis Data for CAS 55687-33-7. Retrieved from [Link]
[2]

e PubChem. (2025).[2] Compound Summary for 2-Chloro-6-fluoroquinoxaline. National
Library of Medicine.[2] Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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